Cas no 61520-28-3 ([(4S,4Ar,5S)-3,4a,5-trimethyl-8-oxo-4,5,6,7-tetrahydrobenzo[f][1]benzofuran-4-yl] 2-methylpropanoate)

• Product Name: [(4S,4Ar,5S)-3,4a,5-trimethyl-8-oxo-4,5,6,7-tetrahydrobenzo[f][1]benzofuran-4-yl] 2-methylpropanoate
• CAS No: 61520-28-3
• Molecular Formula: C₁₉H₂₄O₄
• Molecular Weight: 316.391466140747
• CID: 2188821

[(4S,4Ar,5S)-3,4a,5-trimethyl-8-oxo-4,5,6,7-tetrahydrobenzo[f][1]benzofuran-4-yl] 2-methylpropanoate Properties

Names and Identifiers

• [(4S)-4,4a,5,6,7,8-hexahydro-3,4aβ,5β-trimethyl-8-oxonaphtho[2,3-b]furan-4β-yl ]2-methylpropanoate
• [(4S,4Ar,5S)-3,4a,5-trimethyl-8-oxo-4,5,6,7-tetrahydrobenzo[f][1]benzofuran-4-yl] 2-methylpropanoate

• InChIKey： CTYFGAZFRISDON-OEPMTFCVSA-N
• Inchi： 1S/C19H24O4/c1-10(2)18(21)23-17-16-11(3)9-22-15(16)8-13-14(20)7-6-12(4)19(13,17)5/h8-10,12,17H,6-7H2,1-5H3/t12-,17+,19+/m0/s1
• SMILES： O(C(C(C)C)=O)[C@@H]1C2C(C)=COC=2C=C2C(CC[C@H](C)[C@@]12C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 23
• Complexity: 550
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids